1-Phenyltryptophol

• Molecular Formula: C16H15NO
• Molecular Weight: 237.30 g/mol
• IUPAC Name: 2-(1-phenylindol-3-yl)ethanol
• InChI: InChI=1S/C16H15NO/c18-11-10-13-12-17(14-6-2-1-3-7-14)16-9-5-4-8-15(13)16/h1-9,12,18H,10-11H2
• InChI Key: QIXLBIMMOWGESQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C3=CC=CC=C32)CCO

Description

1-Phenyltryptophol is a synthetic indole derivative structurally characterized by a phenyl group attached to the tryptophol backbone. Tryptophol itself (2-(1H-indol-3-yl)ethan-1-ol) is a naturally occurring compound with a hydroxyethyl group linked to the indole ring, associated with serotonin metabolism and microbial quorum sensing .

Comparison with Similar Compounds

Tryptophol (Indole-3-ethanol)

• Structure : Hydroxyethyl-substituted indole.
• Key Properties : Polar due to the hydroxyl group; moderate water solubility.
• Applications : Studied in serotonin pathways and antimicrobial activity .
• Comparison : 1-Phenyltryptophol replaces the hydrogen at the indole 1-position with a phenyl group, increasing steric bulk and lipophilicity, which may alter membrane permeability and metabolic stability.

Tyrosol (2-(4-Hydroxyphenyl)ethyl alcohol)

• Structure: Phenolic hydroxyethyl alcohol.
• Key Properties: Higher water solubility due to the phenolic -OH group; antioxidant properties .

3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol

• Structure: Thiophene-substituted amino alcohol.
• Key Properties: Thiophene enhances electron-rich aromaticity; methylamino group introduces basicity .
• Comparison : The thiophene ring may confer distinct electronic properties compared to 1-phenyltryptophol’s phenyl group, influencing metabolic pathways (e.g., cytochrome P450 interactions).

Physicochemical and Pharmacokinetic Properties

Table 1: Comparative Data for Selected Compounds

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Water Solubility	Key Functional Groups
1-Phenyltryptophol	~243.3	~2.8	Low	Indole, phenyl, hydroxyethyl
Tryptophol	176.2	1.5	Moderate	Indole, hydroxyethyl
Tyrosol	138.2	0.9	High	Phenol, hydroxyethyl
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	185.3	1.2	Moderate	Thiophene, methylamino, hydroxyl

Key Observations :

• The phenyl group in 1-phenyltryptophol increases LogP by ~1.3 compared to tryptophol, suggesting greater lipid membrane penetration but reduced aqueous solubility.
• Tyrosol’s phenolic -OH group enhances solubility, making it more bioavailable in hydrophilic environments .

Pharmacodynamic and Toxicological Profiles

Receptor Interactions

• Tryptophol : Binds weakly to serotonin receptors due to indole moiety; modulates microbial signaling .
• 1-Phenyltryptophol : The phenyl group may sterically hinder indole-mediated receptor binding but introduce affinity for aromatic π-π interactions in hydrophobic pockets.

Metabolic Stability

• While 1-phenyltryptophol lacks fused aromatic rings, its phenyl group may undergo similar oxidative metabolism, necessitating further study.

Toxicity Considerations

• Unspecified impurities in related compounds (e.g., naphthalen-1-ol derivatives) are controlled at ≤0.1% due to genotoxic risks . For 1-phenyltryptophol, analogous quality controls would apply to ensure purity.